A Technical Guide to (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14): A Potent and Selective GRPR Antagonist
A Technical Guide to (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14): A Potent and Selective GRPR Antagonist
For Researchers, Scientists, and Drug Development Professionals
Abstract
(D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) is a synthetic peptide derivative of the C-terminal fragment of bombesin, a 14-amino acid peptide originally isolated from the skin of the frog Bombina bombina. This modified peptide has been established as a potent and selective antagonist of the Gastrin-Releasing Peptide Receptor (GRPR), also known as BB2. Its high affinity for GRPR, coupled with its ability to block the downstream signaling initiated by endogenous ligands like Gastrin-Releasing Peptide (GRP), has positioned it as an invaluable tool in cancer research, particularly in the imaging and targeted therapy of GRPR-expressing tumors. This technical guide provides an in-depth overview of its biochemical properties, mechanism of action, and key experimental protocols.
Introduction
Bombesin and its mammalian ortholog, Gastrin-Releasing Peptide (GRP), are neuropeptides that exert a wide range of physiological effects by binding to a family of G protein-coupled receptors (GPCRs).[1] In humans, this family includes the Neuromedin B Receptor (NMBR or BB1), the Gastrin-Releasing Peptide Receptor (GRPR or BB2), and the orphan receptor BRS-3 (BB3).[1] GRPR, in particular, is overexpressed in a variety of human cancers, including prostate, breast, pancreatic, and small-cell lung cancer, making it a prime target for diagnostic and therapeutic interventions.
(D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) is a truncated and modified analog of bombesin designed to act as a competitive antagonist at the GRPR. The key modifications include the substitution of Glycine at position 6 with D-Phenylalanine, the replacement of the C-terminal Methionine at position 14 with Leucine, the removal of the terminal Methionine, and the ethylamide modification at the new C-terminal Leucine at position 13. These alterations confer high binding affinity and selectivity for GRPR while abolishing the agonistic activity of the native peptide.
Physicochemical Properties
| Property | Value |
| Molecular Formula | C49H69N13O9 |
| Molecular Weight | 984.15 g/mol |
| Sequence | D-Phe-Gln-Trp-Ala-Val-Gly-His-Leu-NHEt |
| Appearance | Solid |
Mechanism of Action
As a competitive antagonist, (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) binds to the GRPR with high affinity, thereby preventing the binding of endogenous agonists like GRP. This blockade inhibits the conformational changes in the receptor that are necessary for the activation of downstream signaling pathways. The primary signaling cascade initiated by GRPR activation involves the Gq alpha subunit of the heterotrimeric G protein, leading to the activation of phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). By preventing the initial binding of the agonist, (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) effectively abrogates this entire signaling cascade.
Figure 1: GRPR signaling pathway and the antagonistic action of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14).
Receptor Binding Affinity
The binding affinity of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) for the different bombesin receptor subtypes has been characterized through in vitro competition binding assays. These studies demonstrate its high selectivity for the GRPR.
| Receptor Subtype | Cell Line / Tissue | Radioligand | Binding Affinity (Ki/IC50) |
| GRPR (BB2) | PC-3 (human prostate cancer) | [125I-Tyr4]bombesin | Ki: 10.7 ± 1.06 nM[2] |
| NMBR (BB1) | Human gut carcinoid tumor | Not specified | IC50: >1000 nM[3] |
| BRS-3 (BB3) | Human lung carcinoid tumor | Not specified | IC50: >1000 nM[3] |
Experimental Protocols
Solid-Phase Peptide Synthesis (Fmoc Chemistry)
The synthesis of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) is typically achieved through automated or manual solid-phase peptide synthesis (SPPS) using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.
Principle: The peptide is assembled step-by-step on an insoluble resin support. The N-terminus of each incoming amino acid is protected by a base-labile Fmoc group, while the side chains are protected by acid-labile groups.
General Methodology:
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Resin Selection and Swelling: A suitable resin, such as Rink Amide resin, is chosen to yield a C-terminal amide upon cleavage. The resin is swelled in a solvent like N,N-dimethylformamide (DMF).
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Fmoc Deprotection: The Fmoc group of the resin-bound amino acid is removed using a solution of 20% piperidine in DMF, exposing the free amine for the next coupling step.
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Amino Acid Activation and Coupling: The carboxyl group of the incoming Fmoc-protected amino acid is activated using a coupling reagent (e.g., HATU, HBTU) and a base (e.g., DIPEA, NMM). The activated amino acid is then added to the resin to form a new peptide bond.
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Washing: The resin is thoroughly washed with DMF to remove excess reagents and by-products.
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Cycle Repetition: Steps 2-4 are repeated for each amino acid in the sequence.
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Cleavage and Deprotection: Once the peptide chain is fully assembled, it is cleaved from the resin, and the side-chain protecting groups are simultaneously removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers (e.g., water, triisopropylsilane).
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Purification and Characterization: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) and its identity is confirmed by mass spectrometry.
Figure 2: General workflow for the solid-phase synthesis of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) using Fmoc chemistry.
In Vitro Competition Binding Assay
Objective: To determine the binding affinity (Ki) of the peptide for GRPR.
Materials:
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PC-3 cells (or another GRPR-expressing cell line)
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[125I-Tyr4]bombesin (radioligand)
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Binding buffer (e.g., RPMI 1640 with 0.1% BSA)
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(D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) at various concentrations
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Multi-well cell culture plates
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Gamma counter
Protocol:
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Cell Seeding: Seed PC-3 cells in multi-well plates and grow to confluence.
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Assay Preparation: On the day of the experiment, wash the cells with binding buffer.
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Competition Reaction: Add a fixed concentration of [125I-Tyr4]bombesin and varying concentrations of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) to the wells. Include wells for total binding (radioligand only) and non-specific binding (radioligand with a high concentration of unlabeled bombesin).
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Incubation: Incubate the plates at a specified temperature (e.g., 4°C or 37°C) for a defined period to reach equilibrium.
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Washing: Aspirate the incubation medium and wash the cells rapidly with ice-cold buffer to remove unbound radioligand.
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Cell Lysis and Counting: Lyse the cells (e.g., with NaOH) and transfer the lysate to tubes for radioactivity counting in a gamma counter.
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Data Analysis: Calculate the specific binding at each concentration of the competitor peptide. Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.
Fluorometric Calcium Release Assay
Objective: To assess the antagonistic activity of the peptide by measuring its ability to block agonist-induced intracellular calcium mobilization.
Materials:
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GRPR-expressing cells (e.g., PC-3)
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Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)
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Assay buffer (e.g., HBSS with 20 mM HEPES)
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Bombesin or GRP (agonist)
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(D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14)
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Fluorescence plate reader with an injection system
Protocol:
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Cell Seeding: Seed cells in a black, clear-bottom multi-well plate.
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Dye Loading: Incubate the cells with the calcium-sensitive dye according to the manufacturer's instructions.
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Antagonist Pre-incubation: Wash the cells and add (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) at various concentrations. Incubate for a short period.
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Fluorescence Measurement: Place the plate in the fluorescence reader and measure the baseline fluorescence.
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Agonist Injection: Inject a fixed concentration of the agonist (bombesin or GRP) into the wells.
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Post-injection Measurement: Immediately after injection, continuously record the fluorescence intensity over time to measure the change in intracellular calcium concentration.
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Data Analysis: The antagonistic effect is determined by the reduction in the agonist-induced fluorescence signal in the presence of (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14). The results are typically expressed as a percentage of the maximal agonist response.
In Vivo Applications
In preclinical studies, (D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) is frequently used as a blocking agent to demonstrate the specificity of GRPR-targeted imaging agents in biodistribution and PET/SPECT imaging studies. A co-injection of an excess of this antagonist with a radiolabeled GRPR-targeting agent will saturate the GRPRs, leading to a significant reduction in the uptake of the radiotracer in GRPR-positive tissues and tumors, thereby confirming receptor-mediated accumulation.
Conclusion
(D-Phe6,Leu-NHEt13,des-Met14)-Bombesin (6-14) is a well-characterized and highly selective antagonist of the Gastrin-Releasing Peptide Receptor. Its robust biochemical profile, including high binding affinity for GRPR and potent antagonistic activity, makes it an indispensable research tool. The detailed protocols provided in this guide for its synthesis and in vitro characterization will be valuable for researchers in the fields of oncology, molecular imaging, and drug development who are investigating the role of the GRPR in health and disease.
